Cas no 2228662-02-8 (4-(but-3-yn-1-yl)-3-(difluoromethyl)-1-methyl-1H-pyrazole)

• Product Name: 4-(but-3-yn-1-yl)-3-(difluoromethyl)-1-methyl-1H-pyrazole
• CAS No: 2228662-02-8
• MF: C₉H₁₀F₂N₂
• MW: 184.185908794403
• CID: 6308113
• PubChem ID: 165637093
• Update Time: 2025-07-24

4-(but-3-yn-1-yl)-3-(difluoromethyl)-1-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-(but-3-yn-1-yl)-3-(difluoromethyl)-1-methyl-1H-pyrazole
• EN300-1974321
• 2228662-02-8

• Inchi： 1S/C9H10F2N2/c1-3-4-5-7-6-13(2)12-8(7)9(10)11/h1,6,9H,4-5H2,2H3
• InChI Key： GDWSUSAQCZIISA-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN(C)N=1)CCC#C)F

Computed Properties

• Exact Mass: 184.08120465g/mol
• Monoisotopic Mass: 184.08120465g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 17.8Ų

Additional information on 4-(but-3-yn-1-yl)-3-(difluoromethyl)-1-methyl-1H-pyrazole

Chemical Profile of 4-(but-3-yn-1-yl)-3-(difluoromethyl)-1-methyl-1H-pyrazole (CAS No. 2228662-02-8)

4-(but-3-yn-1-yl)-3-(difluoromethyl)-1-methyl-1H-pyrazole, identified by its Chemical Abstracts Service (CAS) number 2228662-02-8, is a sophisticated heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the pyrazole class, a heterocyclic structure known for its broad spectrum of biological activities and utility in drug development. The presence of a butynyl group at the 4-position and a difluoromethyl group at the 3-position introduces unique electronic and steric properties, making it a promising candidate for further exploration in synthetic chemistry and pharmacological applications.

The structural features of 4-(but-3-yn-1-yl)-3-(difluoromethyl)-1-methyl-1H-pyrazole contribute to its potential as a bioactive molecule. The butynyl moiety, characterized by its triple bond, can participate in various chemical reactions such as cycloadditions and cross-coupling reactions, which are pivotal in the synthesis of complex organic molecules. Meanwhile, the difluoromethyl group is a well-documented pharmacophore that enhances metabolic stability, lipophilicity, and binding affinity to biological targets. These attributes make the compound an intriguing subject for medicinal chemists seeking to develop novel therapeutic agents.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. Pyrazole derivatives have been extensively studied due to their ability to modulate enzyme activity and interact with biological receptors. Specifically, compounds with structural analogs of 4-(but-3-yn-1-yl)-3-(difluoromethyl)-1-methyl-1H-pyrazole have shown promise in inhibiting kinases and other enzymes involved in cancer progression. For instance, studies have demonstrated that certain pyrazole-based inhibitors can disrupt signaling pathways such as MAPK and PI3K/Akt, which are frequently dysregulated in tumor cells.

The incorporation of a difluoromethyl group into the pyrazole core is particularly noteworthy, as this substitution pattern has been associated with improved pharmacokinetic properties. Difluoromethylation enhances the compound's resistance to metabolic degradation, allowing for prolonged half-life and increased bioavailability. This modification is particularly relevant in drug design, where optimizing pharmacokinetic profiles is essential for therapeutic efficacy. Furthermore, the butynyl substituent at the 4-position can serve as a handle for further derivatization via transition-metal-catalyzed reactions, enabling the construction of more complex molecular architectures.

Recent advancements in computational chemistry have facilitated the rapid screening of virtual libraries containing compounds like 4-(but-3-yn-1-yl)-3-(difluoromethyl)-1-methyl-1H-pyrazole. Machine learning algorithms can predict binding affinities and pharmacological activities with high accuracy, expediting the drug discovery process. These computational tools have been instrumental in identifying novel scaffolds with potential therapeutic benefits. For example, molecular docking studies have suggested that derivatives of this compound may interact with bacterial enzymes involved in DNA replication, making them candidates for antibiotic development.

The synthesis of 4-(but-3-yn-1-yl)-3-(difluoromethyl)-1-methyl-1H-pyrazole involves multi-step organic transformations that highlight its synthetic versatility. The preparation typically begins with the functionalization of commercially available pyrazole precursors followed by selective introduction of the butynyl and difluoromethyl groups. Palladium-catalyzed cross-coupling reactions play a crucial role in constructing the core pyrazole scaffold, while fluorination techniques are employed to introduce the difluoromethyl moiety. These synthetic strategies align with modern trends in organic synthesis, emphasizing efficiency and sustainability.

The biological evaluation of 4-(but-3-yn-1-yl)-3-(difluoromethyl)-1-methyl-1H-pyrazole has revealed intriguing properties that warrant further investigation. In vitro assays have shown that this compound exhibits moderate activity against certain cancer cell lines, suggesting its potential as an anticancer agent. Additionally, preliminary studies indicate that it may possess anti-inflammatory effects by modulating cytokine production pathways. These findings underscore the importance of exploring novel scaffolds like this one for addressing unmet medical needs.

Future research directions may focus on optimizing the pharmacological profile of 4-(but-3-yn-1-ylyl)-3-(difluoromethyl)-1-methyl-lH-pyrazole through structure-based drug design principles. By leveraging crystallographic data and enzyme kinetics studies, researchers can refine the compound's binding interactions with target proteins. Furthermore, exploring prodrug strategies could enhance its delivery and bioavailability while minimizing off-target effects.

The broader implications of this compound extend beyond its immediate therapeutic applications. Its unique structural features make it a valuable tool for studying fundamental aspects of molecular recognition and drug-receptor interactions. As our understanding of disease mechanisms evolves, compounds like 4-(but--3-yln-l-yI)-3-difluoromethyll-methvl-lH-pyrzolc (CAS No 2228662-O2S) will continue to serve as building blocks for innovative drug discovery efforts.